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Compound of Interest

Compound Name: 6-Aminoundecane

Cat. No.: B1267033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Aminoundecane, with the CAS registry number 33788-00-0, is a primary aliphatic amine.

Structurally, it is an undecane chain where a hydrogen atom on the sixth carbon has been

substituted with an amino group. This compound is also known by its synonyms, including 6-

Undecylamine and 1-Pentylhexylamine.[1][2][3] Its chemical formula is C11H25N.[1][4][5] This

document provides a comprehensive overview of its known properties, safety information, and

potential, albeit not extensively documented, areas of application for research and

development.

Physicochemical Properties
The fundamental physicochemical properties of 6-Aminoundecane are summarized in the

table below. These properties are crucial for its handling, storage, and application in

experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1267033?utm_src=pdf-interest
https://www.benchchem.com/product/b1267033?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C33788000&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9187575.htm
https://www.fishersci.com/us/en/browse/cas/33788-00-0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C33788000&Mask=200
https://www.sigmaaldrich.com/DE/de/product/ambeedinc/ambh9614fd13?context=bbe
https://www.bldpharm.com/products/33788-00-0.html
https://www.benchchem.com/product/b1267033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C11H25N [1][4][5]

Molecular Weight 171.32 g/mol [1][6][7]

IUPAC Name undecan-6-amine [7][8]

Synonyms
6-Undecylamine, 1-

Pentylhexylamine
[1][2][3]

CAS Number 33788-00-0 [1][4]

Physical Form
Colorless to yellow liquid or

semi-solid or solid
[4]

Boiling Point 158°C at 28 mmHg [2]

Density
0.79 g/cm³ (Predicted:

0.799±0.06 g/cm³)
[2][6]

Refractive Index
1.44 (Range: 1.4340 to

1.4380)
[2][6]

Flash Point 93°C [6]

pKa 11.13±0.35 (Predicted) [2]

InChI Key
GFBRYGJZWXLRFR-

UHFFFAOYSA-N
[1][4]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 6-
Aminoundecane. The National Institute of Standards and Technology (NIST) provides mass

spectrum and IR spectrum data for this compound.[1][9]

Synthesis
While specific, detailed experimental protocols for the synthesis of 6-Aminoundecane are not

readily available in the public domain, a general and common method for the synthesis of

similar secondary amines is through the reductive amination of a corresponding ketone. In the
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case of 6-Aminoundecane, this would involve the reductive amination of 6-undecanone. This

process typically utilizes a reducing agent in the presence of ammonia.

A generalized workflow for such a synthesis is depicted below:

Generalized Reductive Amination Workflow

6-Undecanone
(Starting Material)

Reaction Vessel

Ammonia
(Nitrogen Source)

Reducing Agent
(e.g., NaBH3CN, H2/Catalyst)

Solvent
(e.g., Methanol, Ethanol)

6-Aminoundecane
(Product)

Reductive Amination Purification
(e.g., Distillation, Chromatography)

Purified 6-Aminoundecane

Click to download full resolution via product page

Generalized synthesis workflow for 6-Aminoundecane.

Applications in Research and Drug Development
Currently, there is limited specific information in peer-reviewed literature detailing the

applications of 6-Aminoundecane in drug development or its involvement in specific signaling

pathways. However, long-chain aliphatic amines are a class of compounds with diverse

applications. They can serve as building blocks in organic synthesis, precursors for surfactants,

and as components in the development of novel materials.
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In the context of drug discovery, the lipophilic undecyl chain of 6-Aminoundecane could be

utilized to increase the lipophilicity of a parent drug molecule, potentially improving its

pharmacokinetic properties.[10] This is a common strategy in medicinal chemistry to enhance

the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate.

The primary amine group offers a reactive handle for further chemical modifications, allowing

for its conjugation to other molecules of interest.

Safety and Handling
6-Aminoundecane is classified as a hazardous substance. It is corrosive and can cause

severe skin burns and eye damage.[7]

Hazard Statements:

H227: Combustible liquid.[2][4]

H314: Causes severe skin burns and eye damage.[2][4][7]

Precautionary Statements: A comprehensive list of precautionary statements can be found on

the material safety data sheets (MSDS) provided by suppliers.[2][4] Key precautions include

wearing appropriate personal protective equipment (PPE), ensuring adequate ventilation, and

avoiding contact with skin and eyes.

Storage: It is recommended to store 6-Aminoundecane in a dark place under an inert

atmosphere at room temperature.[4] Some suppliers recommend storage at 2-8°C and

protection from light.[2]

Conclusion
6-Aminoundecane is a primary aliphatic amine with well-defined physicochemical properties.

While its specific applications in drug development and involvement in biological pathways are

not extensively documented, its chemical structure suggests potential as a synthetic building

block and a modifying agent in medicinal chemistry. Researchers working with this compound

should adhere to strict safety protocols due to its corrosive nature. Further investigation is

warranted to explore the full potential of 6-Aminoundecane in various scientific and industrial

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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